Cas no 122328-15-8 (Ellagic acid)

Ellagic acid structure
Ellagic acid structure
Product Name:Ellagic acid
CAS No:122328-15-8
MF:C14H6O8
MW:302.1926445961
CID:5098312
Update Time:2023-08-25

Ellagic acid Chemical and Physical Properties

Names and Identifiers

    • ellagic acid
    • Benzoaric acid
    • Lagistase
    • Elagostasine
    • Eleagic acid
    • Alizarine Yellow
    • Gallogen
    • Llagic acid
    • Acide ellagique
    • Acido elagico
    • Acidum ellagicum
    • C.I. 55005
    • C.I. 75270
    • Ellagicacid
    • Ellagate
    • Gallogen, astringent
    • MLS000069632
    • NSC407286
    • 19YRN3ZS9P
    • SMR000058244
    • 4,4',5,5',6,6'-hexahydroxydiphenic acid 2,6,2',6'-dilactone
    • NSC656272
    • tetrahydro
    • Ellagic acid
    • Inchi: 1S/C14H6O8/c15-5-1-3-7-8-4(14(20)22-11(7)9(5)17)2-6(16)10(18)12(8)21-13(3)19/h1-2,15-18H
    • InChI Key: AFSDNFLWKVMVRB-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C(=C3C=2C2=C1C(=C(C=C2C(=O)O3)O)O)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 475
  • XLogP3: 1.1
  • Topological Polar Surface Area: 134
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